4-[(2-Chlorobenzyl)oxy]benzoic acid

• IUPAC Name: 4-[(2-chlorophenyl)methoxy]benzoic acid
• InChI: InChI=1S/C14H11ClO3/c15-13-4-2-1-3-11(13)9-18-12-7-5-10(6-8-12)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key: LPILWQCXDRPDBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=C(C=C2)C(=O)O)Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID601278785
• Molecular Weight: 262.69 g/mol
• CAS RN: 84403-78-1

Description

“4-[(2-Chlorobenzyl)oxy]benzoic acid” is a chemical compound with the molecular formula C14H11ClO3 and a molecular weight of 262.69. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for “4-[(2-Chlorobenzyl)oxy]benzoic acid” is 1S/C14H11ClO3/c15-13-4-2-1-3-11(13)9-18-12-7-5-10(6-8-12)14(16)17/h1-8H,9H2,(H,16,17).

Scientific Research Applications

Analgesic and Anti-inflammatory Potential

4-[(2-Chlorobenzyl)oxy]benzoic acid, related to salicylic acid derivatives, has been studied for its potential in pharmaceutical applications, primarily for its analgesic and anti-inflammatory activities. These compounds are known for inhibiting cyclooxygenase (COX), a key enzyme in pain and inflammation pathways. Despite some derivatives inducing gastric toxicity, new compounds in this family, like 3-CH2Cl, are being researched as alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) due to their promising COX-2 specificity and a better toxicity profile. This makes them potential candidates for new drug development, particularly in the realm of pain management and inflammation control (Tjahjono et al., 2022).

Food and Feed Additive Uses

Compounds related to benzoic acid, including 4-[(2-Chlorobenzyl)oxy]benzoic acid, have applications as food and feed additives. These compounds demonstrate antimicrobial and antifungal properties, making them useful as preservatives. Recent studies highlight their role in promoting gut functions such as digestion, absorption, and barrier functions in piglets and porcine intestinal epithelial cells. These findings indicate that benzoic acid derivatives might improve gut health via regulating enzyme activity, redox status, immunity, and microbiota. However, it's crucial to maintain appropriate levels to avoid adverse effects on gut health (Mao et al., 2019).

Herbicide Degradation and

Environmental ImpactThe degradation processes and environmental impact of compounds like 4-[(2-Chlorobenzyl)oxy]benzoic acid are also a research focus, especially when they are structurally similar to herbicides like nitisinone. Understanding the stability of these compounds under various conditions, such as pH, temperature, and exposure to UV radiation, is crucial. Studies using LC-MS/MS techniques have shed light on the stability of these compounds and identified major degradation products. This research is vital for comprehending the environmental behavior of these compounds and their potential impacts when used as herbicides or in other capacities (Barchańska et al., 2019).

Environmental Risk and Remediation

Chlorobenzenes, closely related to 4-[(2-Chlorobenzyl)oxy]benzoic acid, pose environmental risks due to their toxicity and persistence. Understanding the fate and degradation pathways of these compounds in the environment, especially in soil, is critical for assessing their environmental risk and developing remediation strategies. Techniques that combine dechlorination with biodegradation or biomineralization offer promising approaches for the remediation of soils contaminated with these compounds (Brahushi et al., 2017).

Mechanism of Action

Target of Action

It is used in proteomics research , indicating that it may interact with proteins or other biomolecules.

Mode of Action

Benzylic compounds are known to undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially be involved in the compound’s interaction with its targets.

Result of Action

As a biochemical used in proteomics research